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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the decontamination and troubleshooting of the

WIZARD² 2470 sample changer. Adherence to these protocols is crucial for maintaining

instrument integrity, ensuring accurate experimental results, and upholding laboratory safety

standards.

Frequently Asked Questions (FAQs)
Q1: How often should the WIZARD² 2470 sample changer be decontaminated?

A1: Regular cleaning is recommended to prevent the buildup of dust and potential

contaminants. A full decontamination procedure should be performed immediately in the event

of a known spill of radioactive material or when background radiation levels are unacceptably

high. It is also good practice to perform a thorough decontamination as part of routine

preventative maintenance.

Q2: What cleaning agents are safe to use on the WIZARD² 2470 sample changer?

A2: For general cleaning, a soft, lint-free cloth dampened with deionized water or a mild

laboratory detergent is suitable for external surfaces. For radioactive decontamination,

commercial radiation decontamination solutions are recommended.[1] Always consult your

institution's Radiation Safety Officer (RSO) for approved decontamination agents. Avoid using

abrasive cleaners, organic solvents, or strong acids and bases, as they may damage the

instrument's components.
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Q3: What personal protective equipment (PPE) is required for decontamination?

A3: Appropriate PPE is essential to ensure user safety. This typically includes a lab coat, safety

goggles, and disposable gloves. Depending on the nature of the contaminant, additional PPE

such as a face shield or specialized gloves may be necessary.

Troubleshooting Guide
Issue Potential Cause Recommended Action

High background counts

Contamination of the sample

changer, detector, or sample

racks.

1. Perform a thorough

decontamination of the sample

changer and racks. 2. Run a

background check with an

empty sample rack. 3. If high

counts persist, contact your

Radiation Safety Officer and a

qualified service engineer.

Inconsistent or erroneous

readings

Sample contamination or

improper sample placement.

1. Ensure samples are

correctly placed in the racks. 2.

Check for any visible

contamination on the exterior

of the sample tubes. 3. Run a

known standard to verify

instrument performance.

Visible spill or residue in the

sample changer

Accidental spillage of sample

material.

1. Immediately stop any

running protocols. 2. Follow

the detailed decontamination

protocol below. 3. Document

the spill and decontamination

procedure for your records.

Experimental Protocols: Decontamination
Procedure
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This protocol outlines the standard steps for decontaminating the WIZARD² 2470 sample

changer after a known or suspected radioactive spill.

Materials:

Personal Protective Equipment (PPE): Lab coat, safety goggles, disposable gloves.

Absorbent paper or pads.

Approved radiation decontamination solution (e.g., Radiacwash™ or equivalent).

Deionized water.

Soft, lint-free cloths.

Waste bags for radioactive material disposal.

Radiation survey meter.

Procedure:

Safety First: Ensure you are wearing the appropriate PPE.

Power Down: Turn off the WIZARD² 2470 instrument and disconnect it from the power

source.

Containment: If there is a liquid spill, contain it using absorbent paper.

Initial Cleaning:

Carefully remove all sample racks from the conveyor.

Using a cloth dampened with a commercial radiation decontamination solution, wipe down

all accessible surfaces of the sample changer, including the conveyor belt, sample loading

area, and interior walls.[1]

Pay special attention to the "contamination guards" which are inherent in the rack

construction.[2][3]
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For the sample racks, immerse them in the decontamination solution or wipe them down

thoroughly.

Rinsing:

Using a new cloth dampened with deionized water, wipe down all surfaces to remove any

residual decontamination solution.

Drying:

Wipe all surfaces dry with a clean, lint-free cloth.

Survey:

Use a radiation survey meter to monitor all decontaminated surfaces to ensure that all

contamination has been removed to an acceptable level.[1]

Waste Disposal:

Dispose of all used cloths, absorbent paper, and gloves in a designated radioactive waste

bag.

Reassembly and Verification:

Once all surfaces are confirmed to be clean, reassemble the sample changer.

Reconnect the instrument to the power source and turn it on.

Perform a background count to verify that the decontamination was successful.
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Caption: A flowchart illustrating the step-by-step workflow for the decontamination of the

WIZARD² 2470 sample changer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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